Cas no 2034269-07-1 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide)

• Product name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide
• CAS No: 2034269-07-1
• MF: C₁₆H₁₉N₃O₂S₃
• MW: 381.535959482193
• CID: 5333235

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-5-methylthiophene-2-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-5-methylthiophene-2-sulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C16H19N3O2S3/c1-11-9-12(2)19(18-11)14(15-5-4-8-22-15)10-17-24(20,21)16-7-6-13(3)23-16/h4-9,14,17H,10H2,1-3H3
• InChI Key： BOWGVDATFHGSDC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC(C1=CC=CS1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 525
• Topological Polar Surface Area: 129
• XLogP3: 3.5

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide

Comprehensive Overview of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide (CAS No. 2034269-07-1)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide is a specialized organic compound with a unique molecular structure that combines pyrazole and thiophene moieties. This compound, identified by its CAS No. 2034269-07-1, has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of both sulfonamide and heterocyclic groups in its structure makes it a versatile candidate for further exploration.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged, driven by their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in how N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide interacts with biological targets, given its structural similarity to known bioactive molecules. Its thiophene component, for instance, is often associated with antimicrobial and anti-inflammatory properties, while the pyrazole ring is a common scaffold in kinase inhibitors.

The synthesis and characterization of CAS No. 2034269-07-1 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming the compound's purity and structural integrity, which are essential for its potential applications. The compound's molecular weight and solubility profile also make it suitable for formulation studies, a key consideration for pharmaceutical developers.

From an industrial perspective, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This focus on sustainability resonates with broader societal concerns about environmental impact, making the compound a topic of interest beyond traditional scientific circles.

Another area of exploration for CAS No. 2034269-07-1 is its potential role in material science. The thiophene and sulfonamide groups can contribute to the development of conductive polymers or photovoltaic materials, which are pivotal in renewable energy technologies. As the world shifts toward clean energy, compounds like this could play a part in next-generation solar cells or energy storage systems.

Frequently asked questions about N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide include inquiries about its stability, bioavailability, and toxicity profile. While preliminary studies suggest favorable properties, comprehensive toxicological assessments are still underway. Researchers are also investigating its mechanism of action in biological systems, which could unlock new therapeutic avenues.

In summary, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-5-methylthiophene-2-sulfonamide (CAS No. 2034269-07-1) represents a promising compound at the intersection of pharmaceuticals, materials science, and sustainable chemistry. Its multifaceted applications and alignment with contemporary research trends ensure its relevance in both academic and industrial settings. As studies progress, this compound may well emerge as a cornerstone in innovative scientific breakthroughs.